Cas no 2041076-52-0 (4-amino-1-methyl-1H-pyrazole-3-sulfonamide)

• Product Name: 4-amino-1-methyl-1H-pyrazole-3-sulfonamide
• CAS No: 2041076-52-0
• MF: C₄H₈N₄O₂S
• MW: 176.196918487549
• CID: 5977856
• PubChem ID: 122673402
• Update Time: 2025-05-23

4-amino-1-methyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfonamide, 4-amino-1-methyl-
• 4-amino-1-methyl-1H-pyrazole-3-sulfonamide
• SCHEMBL18209693
• EN300-1629507
• 2041076-52-0

• Inchi： 1S/C4H8N4O2S/c1-8-2-3(5)4(7-8)11(6,9)10/h2H,5H2,1H3,(H2,6,9,10)
• InChI Key： SNBCYBOOFHCQGI-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(S(N)(=O)=O)=N1

Computed Properties

• Exact Mass: 176.03679668g/mol
• Monoisotopic Mass: 176.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 452.6±55.0 °C(Predicted)
• pka: 9.79±0.60(Predicted)

Additional information on 4-amino-1-methyl-1H-pyrazole-3-sulfonamide

Comprehensive Overview of 4-amino-1-methyl-1H-pyrazole-3-sulfonamide (CAS No. 2041076-52-0): Properties, Applications, and Research Insights

4-amino-1-methyl-1H-pyrazole-3-sulfonamide (CAS No. 2041076-52-0) is a specialized sulfonamide derivative with a pyrazole core, garnering significant attention in pharmaceutical and agrochemical research. This compound’s unique molecular structure, featuring an amino group at the 4-position and a sulfonamide moiety at the 3-position of the pyrazole ring, enables diverse reactivity and functionalization potential. Its CAS registry number (2041076-52-0) serves as a critical identifier for researchers sourcing high-purity samples for drug discovery or material science applications.

Recent trends highlight growing interest in heterocyclic sulfonamides due to their bioactivity profiles, particularly in targeting enzyme inhibition and receptor modulation. The 4-amino-1-methyl-1H-pyrazole-3-sulfonamide scaffold is frequently explored in medicinal chemistry for designing kinase inhibitors or antimicrobial agents, aligning with the industry’s focus on precision therapeutics. Computational studies (in silico modeling) often leverage this compound’s structure to predict binding affinities, a hot topic in AI-driven drug design.

Synthetic routes to CAS No. 2041076-52-0 typically involve multi-step organic reactions, including cyclization and sulfonylation, with yields optimized via green chemistry principles—a key concern for sustainable manufacturing. Analytical characterization employs NMR spectroscopy and HPLC-MS, ensuring compliance with ICH guidelines for impurities. Researchers frequently query "synthesis of 4-amino-1-methyl-1H-pyrazole-3-sulfonamide" or "CAS 2041076-52-0 suppliers," reflecting demand for reliable synthetic protocols and sourcing.

Beyond pharmaceuticals, this compound’s sulfonamide group contributes to applications in functional materials, such as polymer additives or corrosion inhibitors. Its thermal stability (assessed via DSC-TGA) makes it suitable for high-performance formulations. Environmental fate studies (biodegradation pathways) are increasingly relevant, addressing ESG (Environmental, Social, and Governance) metrics in chemical development.

Ongoing research explores structure-activity relationships (SAR) of pyrazole-sulfonamide hybrids, with publications citing 2041076-52-0 as a lead compound. Patent analyses reveal its utility in crop protection formulations, tapping into the agritech innovation sector. FAQs like "Is 4-amino-1-methyl-1H-pyrazole-3-sulfonamide soluble in DMSO?" or "toxicological data for CAS 2041076-52-0" underscore the need for accessible physicochemical and safety data.

In summary, 4-amino-1-methyl-1H-pyrazole-3-sulfonamide exemplifies the convergence of small-molecule research and industrial applications. Its CAS No. 2041076-52-0 ensures traceability, while its adaptability positions it at the forefront of next-gen chemical solutions. Collaborative efforts between academia and industry will likely expand its utility in targeted therapies and smart materials.